3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-(3-methylthiophen-2-yl)-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C20H24N2O2S/c1-14-8-10-25-19(14)6-7-20(23)22-15-4-5-16(22)12-18(11-15)24-17-3-2-9-21-13-17/h2-3,8-10,13,15-16,18H,4-7,11-12H2,1H3
• InChI Key: OYGPGCILSBRTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol
• CAS No.: 2127058-96-0

Description

This compound features an 8-azabicyclo[3.2.1]octane core, a bicyclic structure known for conformational rigidity and bioactivity in neurological targets. Its stereochemistry ((1R,5S)) is critical for binding specificity.

Biological Activity

The compound 3-(3-methylthiophen-2-yl)-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a complex organic molecule that has garnered interest due to its potential biological activities. This article discusses its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular formula of this compound is $C_{19}H_{24}N_2O_2S$, and it features a unique bicyclic structure that contributes to its biological activity. The presence of a thiophene ring and a pyridine moiety enhances its interaction with biological targets.

Research indicates that compounds with similar structures often interact with neurotransmitter systems, particularly the dopaminergic and serotonergic systems. For instance, compounds that inhibit the dopamine transporter (DAT) have been shown to exhibit stimulant properties, which may be relevant for understanding the activity of this compound .

Pharmacological Properties

• Dopamine Transporter Inhibition : Preliminary studies suggest that this compound may function as an inhibitor of the DAT, similar to other 8-azabicyclo compounds. This inhibition can lead to increased dopamine levels in the synaptic cleft, potentially enhancing mood and cognitive functions .
• Serotonin Transporter Interaction : There is also evidence that compounds with structural similarities can affect serotonin transporters (SERT), which are crucial in mood regulation and anxiety disorders .
• Potential Antidepressant Effects : Given its interaction with neurotransmitter systems, this compound may possess antidepressant-like effects, warranting further investigation through preclinical models.

Study 2: Behavioral Studies

In behavioral assays conducted on rodent models, compounds with similar pharmacophores demonstrated significant effects on locomotor activity and reward pathways associated with dopamine signaling. These findings suggest potential applications in treating conditions like ADHD or cocaine addiction .

Data Tables

Property	Value
Molecular Formula	C19H24N2O2S
Molecular Weight	336.47 g/mol
IC50 (DAT Inhibition)	7 - 43 nM (analogous compounds)

Biological Activity	Observed Effects
DAT Inhibition	Increased dopamine levels
SERT Interaction	Potential antidepressant effects

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their differences are summarized in Table 1.

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Core Structure	Substituents	Molecular Weight	Key Features
Target Compound	8-azabicyclo[3.2.1]octane	3-methylthiophen-2-yl; pyridin-3-yloxy	~357.4 g/mol (estimated)	Rigid bicyclic core; sulfur and nitrogen heterocycles
1-[3-(1H-Pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(thiophen-3-yl)ethan-1-one	8-azabicyclo[3.2.1]octane	Thiophen-3-yl; pyrazol-1-yl	~318.4 g/mol	Pyrazole instead of pyridine; thiophene positional isomer
3-(4-Methoxyphenyl)-1-[3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one (BK63156)	8-azabicyclo[3.2.1]octane	4-methoxyphenyl; triazol-1-yl	340.4 g/mol	Methoxy group enhances lipophilicity; triazole for H-bonding
(1R,5S)-8-(2-Fluoro-4-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-one	8-azabicyclo[3.2.1]octane	2-fluoro-4-nitrophenyl	~280.3 g/mol	Electron-withdrawing nitro group; fluorine for metabolic resistance

Key Comparative Insights

Substituent Effects on Bioactivity

• Pyridin-3-yloxy vs. Pyrazol-1-yl (Compound ) : The pyridine group in the target compound may improve water solubility compared to pyrazole due to its higher polarity. Pyrazole, however, could enhance binding to targets requiring a smaller heterocycle (e.g., kinase inhibitors) .
• 3-Methylthiophen-2-yl vs. 4-Methoxyphenyl (Compound ): Thiophene’s sulfur atom may confer metabolic stability over methoxyphenyl’s ether linkage, which is prone to oxidative degradation.
• Fluoro-Nitro Substitution (Compound ): The 2-fluoro-4-nitrophenyl group in suggests applications in electrophilic interactions (e.g., covalent binding to enzymes). This contrasts with the target compound’s non-covalent heterocyclic interactions .

Stereochemical Considerations

The (1R,5S) configuration in the target compound likely enhances enantioselective binding compared to racemic analogs like . Stereochemistry in azabicyclo systems is known to affect receptor affinity (e.g., opioid or muscarinic receptors) by aligning substituents in optimal spatial orientations.

Pharmacokinetic Predictions

• Solubility : The pyridin-3-yloxy group may improve aqueous solubility relative to ’s methoxyphenyl group.
• Metabolic Stability : The 3-methylthiophene in the target compound could resist CYP450-mediated oxidation better than ’s nitro group, which may act as a metabolic soft spot.